methyl 3-(N-(2-hydroxy-2-methyl-4-(methylthio)butyl)sulfamoyl)thiophene-2-carboxylate
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Description
Methyl 3-(N-(2-hydroxy-2-methyl-4-(methylthio)butyl)sulfamoyl)thiophene-2-carboxylate is a useful research compound. Its molecular formula is C12H19NO5S3 and its molecular weight is 353.47. The purity is usually 95%.
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Scientific Research Applications
Synthetic Methodologies
Research has demonstrated innovative synthetic approaches and reactions involving thiophene derivatives. For instance, the work by Stephens et al. (1999) describes the synthesis of methyl 3-amino-4-aryl(or methyl)sulfonylthiophene-2-carboxylates, showcasing a method that could be applicable to the synthesis or functionalization of similar compounds (C. E. Stephens, Matthew B. Price, J. W. Sowell, 1999). Similarly, the study by Corral & Lissavetzky (1984) on reactions with methyl 3-hydroxythiophene-2-carboxylate opens new routes to diverse thiophene derivatives, highlighting the potential for chemical modifications to explore different applications (C. Corral, J. Lissavetzky, 1984).
Material Science Applications
Thiophene derivatives have been investigated for their applications in material science, particularly in the synthesis of novel polymers and catalysis. For example, research by Park et al. (2017) on eco-friendly solvent-processed fullerene-free polymer solar cells demonstrates the utility of thiophene derivatives in developing high-efficiency and stable photovoltaic materials (G. Park, Suna Choi, S. Park, Dae Hee Lee, M. Cho, D. Choi, 2017). This suggests potential research applications for related methyl thiophene compounds in renewable energy technologies.
Pharmacological Research
While excluding specific details on drug use and side effects, it's worth noting that thiophene derivatives have been explored for their pharmacological properties. A study by Cong Ri-gang (2007) on the synthesis and anti-inflammatory activity of certain thiophene derivatives indicates the broad potential of these compounds in medicinal chemistry research (Cong Ri-gang, 2007).
Environmental Applications
The catalytic oxidative desulfurization (ODS) of diesel fuel, as explored by Chica, Corma, and Domine (2006), demonstrates the application of thiophene derivatives in environmental chemistry, specifically in processes aimed at reducing sulfur content in fuels (A. Chica, A. Corma, M. Domine, 2006).
Properties
IUPAC Name |
methyl 3-[(2-hydroxy-2-methyl-4-methylsulfanylbutyl)sulfamoyl]thiophene-2-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO5S3/c1-12(15,5-7-19-3)8-13-21(16,17)9-4-6-20-10(9)11(14)18-2/h4,6,13,15H,5,7-8H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HTYUTTMMXMXEEU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCSC)(CNS(=O)(=O)C1=C(SC=C1)C(=O)OC)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO5S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.